Cas no 2171766-08-6 (Tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2171766-08-6
• MF: C₁₅H₂₉N₃O₃
• MW: 299.409064054489
• CID: 5565201
• PubChem ID: 165593572
• Update Time: 2025-05-22

Tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2171766-08-6
• EN300-1644014
• tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate
• Tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C15H29N3O3/c1-13(2,3)21-12(19)18-10-4-5-15(20,11-18)14(16)6-8-17-9-7-14/h17,20H,4-11,16H2,1-3H3
• InChI Key： ZSWGAHYRDSBJOH-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CCC1)C1(CCNCC1)N

Computed Properties

• Exact Mass: 299.22089180g/mol
• Monoisotopic Mass: 299.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.8Ų

Additional information on Tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171766-08-6)

The compound Tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2171766-08-6) is a highly specialized intermediate in pharmaceutical chemistry, particularly in the synthesis of bioactive molecules. Its unique structure, featuring both piperidine and aminopiperidine moieties, makes it a valuable building block for drug discovery. Researchers and pharmaceutical companies are increasingly interested in this compound due to its potential applications in central nervous system (CNS) drug development and enzyme inhibition studies.

One of the most searched questions in the field of medicinal chemistry is: "What are the key applications of piperidine derivatives in drug design?" This compound addresses this query directly, as its hydroxypiperidine and aminopiperidine functional groups are critical for modulating pharmacokinetic properties. The Tert-butyl carbamate (Boc) protecting group further enhances its utility in multi-step syntheses, a topic frequently discussed in organic chemistry forums and pharmaceutical research papers.

In recent years, the demand for high-purity intermediates like CAS No. 2171766-08-6 has surged, driven by advancements in small-molecule therapeutics and precision medicine. The compound’s role in protease inhibitor development has also garnered attention, aligning with the growing focus on targeted therapies for complex diseases. Its chiral centers and hydrogen-bonding capabilities make it a versatile scaffold for structure-activity relationship (SAR) studies.

Another trending topic in chemical synthesis is the optimization of green chemistry protocols. Researchers are exploring eco-friendly methods to produce Tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate, such as catalytic hydrogenation or biocatalytic routes. These approaches align with global sustainability goals and reduce reliance on hazardous reagents, a concern frequently raised in academic and industrial circles.

The compound’s solubility and stability profiles are also critical for formulation scientists. Recent patent literature highlights its incorporation into prodrug strategies and drug delivery systems, addressing challenges like oral bioavailability. These innovations resonate with the pharmaceutical industry’s push for patient-centric drug design, a hot topic in healthcare conferences and investment analyses.

From a regulatory standpoint, CAS No. 2171766-08-6 is compliant with major pharmacopoeias, ensuring its suitability for Good Manufacturing Practice (GMP) production. This aspect is crucial for manufacturers navigating global supply chain complexities, a recurring theme in industry reports. Additionally, its spectroscopic characterization (e.g., NMR, HPLC) is well-documented, facilitating quality control—a priority for contract research organizations (CROs).

In summary, Tert-butyl 3-(4-aminopiperidin-4-yl)-3-hydroxypiperidine-1-carboxylate exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its relevance to drug discovery pipelines and alignment with scientific trends ensure its continued prominence in research publications and industry applications.